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Introduction

Sorbic chloride, also known as sorboyl chloride or trans,trans-2,4-hexadienoyl chloride, is a
reactive acyl chloride derived from sorbic acid. Its conjugated diene structure and reactive
carbonyl group make it a versatile reagent in organic synthesis, enabling the introduction of the
sorboyl moiety into a variety of molecules. This guide provides an in-depth overview of sorbic
chloride, including its chemical identifiers, physical and chemical properties, synthesis, and
key applications with detailed experimental insights.

Core Identifiers and Properties of Sorbic Chloride

Sorbic chloride is a colorless to yellow liquid that is classified as a dangerous good for
transport due to its corrosive nature.[1] It is soluble in water and dichloromethane.[2]
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Identifier Value Reference
CAS Number 2614-88-2 [11[3][4][5]16]
Molecular Formula CeH7CIO [1][6]
Molecular Weight 130.57 g/mol [1][6]

Sorboyl chloride; trans,trans-
Alternate Names 2,4-Hexadienoyl chloride; [1112]

Sorbic acid chloride

UN Number 3265 [5]

A summary of its key physical and chemical properties is provided below.

Property Value Reference
Appearance Colorless to yellow liquid [2]

Purity >80% (GC) [2]

Boiling Point 64-68 °C [7]

Density 1.0666 g/cm3 [5]

Flash Point 0°C

Synthesis of Sorbic Chloride

Sorbic chloride is most commonly synthesized from sorbic acid by reaction with a chlorinating
agent, such as thionyl chloride (SOCI2).

Experimental Protocol: Synthesis from Sorbic Acid with
Thionyl Chloride

This procedure outlines the laboratory-scale synthesis of sorbic chloride from sorbic acid
using thionyl chloride.

Materials:
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» Sorbic acid

e Thionyl chloride (SOCI2)

e Dry dichloromethane (DCM) or another suitable inert solvent
» Round-bottom flask

» Reflux condenser with a drying tube (e.g., filled with CaClz)
e Magnetic stirrer and stir bar

e Heating mantle

» Rotary evaporator

Procedure:

e In a clean, dry round-bottom flask, suspend sorbic acid in an excess of thionyl chloride. A
common molar ratio is 1:2 to 1:3 of sorbic acid to thionyl chloride.[8] The reaction can also be
performed in an inert solvent like dichloromethane.

o Equip the flask with a reflux condenser fitted with a drying tube to protect the reaction from
atmospheric moisture.

 Stir the mixture at room temperature for a short period, then gently heat the reaction mixture
to reflux.[9] The reaction progress can be monitored by the cessation of gas evolution (HCI
and SO2). The reaction is typically complete within a few hours.

 After the reaction is complete, allow the mixture to cool to room temperature.

» Carefully remove the excess thionyl chloride and solvent under reduced pressure using a
rotary evaporator. It is crucial to use a trap cooled with dry ice/acetone or liquid nitrogen to
capture the volatile and corrosive thionyl chloride.

e The crude sorbic chloride can be purified by fractional distillation under reduced pressure.

[7]
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Safety Precautions:

e This reaction should be performed in a well-ventilated fume hood as it releases toxic and
corrosive gases (HCI and SOz).

» Thionyl chloride is highly corrosive and reacts violently with water. Handle with appropriate
personal protective equipment (gloves, safety glasses, lab coat).

A schematic of the synthesis of sorbic chloride from sorbic acid is presented below.
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Caption: Synthesis of Sorbic Chloride.

Key Reactions and Applications
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Sorbic chloride serves as a key building block in the synthesis of a range of organic
compounds.

Diels-Alder Reaction

The conjugated diene system of the sorboyl group can participate as the diene component in
Diels-Alder reactions, a powerful method for forming six-membered rings.[10] Sorbic chloride
can be used in both intermolecular and intramolecular Diels-Alder reactions to construct
complex cyclic systems.[11][12][13]

A generalized workflow for an intramolecular Diels-Alder reaction involving a sorboyl derivative
is depicted below.
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Caption: Intramolecular Diels-Alder Workflow.

Preparation of Thiol Esters
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Sorbic chloride readily reacts with thiols to form the corresponding a,3-unsaturated thiol
esters. These compounds have applications in areas such as materials science and bioorganic
chemistry.

Acylation of Pyrazoles

Sorbic chloride can be used to acylate nitrogen-containing heterocycles like pyrazoles,
leading to the formation of N-acylpyrazoles. These derivatives are of interest in medicinal
chemistry due to the prevalence of the pyrazole scaffold in bioactive molecules.

Biological Activity and Signaling Pathways

While there is no direct evidence of sorbic chloride itself being involved in specific cellular
signaling pathways, its parent compound, sorbic acid, and its salts are widely used as
antimicrobial agents.[14] The antimicrobial action of sorbic acid is attributed to several
mechanisms, including the inhibition of enzymes, particularly those with sulfhydryl groups, and
the disruption of cell membrane function.

The general mechanism of action for many chemical preservatives involves interference with
microbial cell processes.
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General Antimicrobial Mechanisms
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Caption: Antimicrobial Action of Preservatives.

It is important to note that the reactivity of sorbic chloride would likely lead to non-specific
interactions with biological macromolecules, and its effects would differ significantly from those
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of the less reactive sorbic acid. Further research is needed to elucidate any specific biological
signaling roles of sorbic chloride or its immediate derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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